Cas no 2228712-06-7 (2-(3-{(tert-butoxy)carbonylamino}-4-hydroxy-5-methoxyphenyl)-2-oxoacetic acid)

• Product Name: 2-(3-{(tert-butoxy)carbonylamino}-4-hydroxy-5-methoxyphenyl)-2-oxoacetic acid
• CAS No: 2228712-06-7
• MF: C₁₄H₁₇NO₇
• MW: 311.287284612656
• CID: 5804502
• PubChem ID: 165831318
• Update Time: 2025-05-19

2-(3-{(tert-butoxy)carbonylamino}-4-hydroxy-5-methoxyphenyl)-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-{(tert-butoxy)carbonylamino}-4-hydroxy-5-methoxyphenyl)-2-oxoacetic acid
• 2-(3-{[(tert-butoxy)carbonyl]amino}-4-hydroxy-5-methoxyphenyl)-2-oxoacetic acid
• EN300-1897386
• 2228712-06-7

• Inchi： 1S/C14H17NO7/c1-14(2,3)22-13(20)15-8-5-7(10(16)12(18)19)6-9(21-4)11(8)17/h5-6,17H,1-4H3,(H,15,20)(H,18,19)
• InChI Key： JYLYUIXANVXRNW-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C(C(=O)O)=O)C=C(C=1O)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 311.10050188g/mol
• Monoisotopic Mass: 311.10050188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 122Ų

Additional information on 2-(3-{(tert-butoxy)carbonylamino}-4-hydroxy-5-methoxyphenyl)-2-oxoacetic acid

Introduction to 2-(3-{(tert-butoxy)carbonylamino}-4-hydroxy-5-methoxyphenyl)-2-oxoacetic acid (CAS No. 2228712-06-7)

2-(3-{(tert-butoxy)carbonylamino}-4-hydroxy-5-methoxyphenyl)-2-oxoacetic acid (CAS No. 2228712-06-7) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of salicylic acid and features a tert-butoxycarbonyl (Boc) protecting group, which is crucial for its stability and reactivity in various chemical reactions.

The structure of 2-(3-{(tert-butoxy)carbonylamino}-4-hydroxy-5-methoxyphenyl)-2-oxoacetic acid includes a phenolic hydroxyl group, a methoxy substituent, and an amino group protected by the Boc group. These functional groups confer unique chemical properties that make the compound valuable in the development of new drugs and therapeutic agents. The presence of the Boc group ensures that the amino functionality remains inactive during synthetic manipulations, allowing for precise control over the compound's reactivity and selectivity.

Recent studies have highlighted the potential of 2-(3-{(tert-butoxy)carbonylamino}-4-hydroxy-5-methoxyphenyl)-2-oxoacetic acid in various biological applications. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). The anti-inflammatory activity is attributed to its ability to inhibit the production of pro-inflammatory cytokines and mediators.

In addition to its anti-inflammatory effects, 2-(3-{(tert-butoxy)carbonylamino}-4-hydroxy-5-methoxyphenyl)-2-oxoacetic acid has been investigated for its potential as an antioxidant. Studies have demonstrated that it can effectively scavenge free radicals and protect cells from oxidative stress, which is a key factor in many chronic diseases such as cardiovascular disease and neurodegenerative disorders. The antioxidant properties are believed to be due to the presence of the phenolic hydroxyl group, which can donate electrons to neutralize reactive oxygen species (ROS).

The pharmacokinetic properties of 2-(3-{(tert-butoxy)carbonylamino}-4-hydroxy-5-methoxyphenyl)-2-oxoacetic acid have also been studied extensively. Research indicates that it has good oral bioavailability and a favorable pharmacokinetic profile, which makes it suitable for oral administration. The compound is rapidly absorbed from the gastrointestinal tract and undergoes metabolism primarily in the liver, where it is converted into its active form by cleavage of the Boc group. This metabolic activation ensures that the compound remains stable during storage and administration while still achieving its therapeutic effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(3-{(tert-butoxy)carbonylamino}-4-hydroxy-5-methoxyphenyl)-2-oxoacetic acid in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings are encouraging and suggest that further clinical development is warranted.

In conclusion, 2-(3-{(tert-butoxy)carbonylamino}-4-hydroxy-5-methoxyphenyl)-2-oxoacetic acid (CAS No. 2228712-06-7) represents a promising lead compound in the development of new therapeutic agents for inflammatory and oxidative stress-related diseases. Its unique chemical structure, coupled with its favorable biological properties, makes it an attractive target for further research and development in medicinal chemistry and pharmaceutical sciences.